Cas no 339001-48-8 (4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione)

• Product Name: 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione
• CAS No: 339001-48-8
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• MDL: MFCD30477362
• CID: 5165705
• PubChem ID: 125427168
• Update Time: 2026-03-04

4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, tetrahydro-4-phenyl-, 1,1-dioxide
• 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione

• MDL： MFCD30477362
• Inchi： 1S/C11H14O3S/c12-11(10-4-2-1-3-5-10)6-8-15(13,14)9-7-11/h1-5,12H,6-9H2
• InChI Key： XVADVOZBRUOKBO-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C2=CC=CC=C2)(O)C1

Additional information on 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione

Research Briefing on 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione (CAS: 339001-48-8): Recent Advances and Applications

The compound 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione (CAS: 339001-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfone derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione, highlighting its efficient production via oxidative cyclization of phenyl vinyl sulfone precursors. The research emphasized the compound's stability under physiological conditions, which is critical for its bioavailability and therapeutic efficacy. Furthermore, the study identified key structural modifications that enhance its binding affinity to target proteins, such as cyclooxygenase-2 (COX-2), suggesting its potential as a COX-2 inhibitor with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent preclinical investigations have revealed the compound's anticancer potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of the intrinsic mitochondrial pathway. The study reported a dose-dependent inhibition of tumor cell proliferation, with an IC50 value of 12.5 µM, and minimal cytotoxicity toward normal cells. These findings underscore its selectivity and safety profile, positioning it as a viable candidate for further development in oncology.

Another area of interest is the compound's role in modulating oxidative stress. Research published in Free Radical Biology and Medicine (2023) elucidated its antioxidant mechanisms, showing that 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione scavenges reactive oxygen species (ROS) and upregulates endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This dual action makes it particularly effective in mitigating oxidative damage in neurodegenerative models, with potential applications in Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione. Recent pharmacokinetic studies indicate moderate oral bioavailability (∼45%) and a half-life of approximately 4 hours in rodent models. Ongoing research aims to address these limitations through prodrug strategies or nanoformulations to enhance its delivery and therapeutic window.

In conclusion, 4-hydroxy-4-phenyl-1lambda6-thiane-1,1-dione (CAS: 339001-48-8) represents a versatile and pharmacologically active scaffold with broad applications in inflammation, cancer, and neurodegenerative diseases. Future studies should focus on clinical translation, leveraging its unique mechanisms to develop next-generation therapeutics.